Cas no 54329-56-5 (2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE)

2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline is a structurally complex organic compound featuring a tetrahydroisoquinoline core substituted with a benzyl group at the 2-position and an aminomethyl moiety at the 3-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) agents. The presence of both aromatic and aliphatic amine functionalities enhances its reactivity, enabling diverse derivatization for structure-activity relationship studies. Its rigid tetracyclic framework contributes to selective receptor binding, making it valuable for targeting neurological pathways. The compound’s synthetic flexibility and pharmacophore compatibility underscore its utility in drug discovery.

2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE structure

54329-56-5 structure

Product Name:2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE

CAS No:54329-56-5

MF:C₁₇H₂₀N₂

MW:252.354104042053

MDL:MFCD04114880

CID:1003200

PubChem ID:45789624

Update Time:2025-07-02

2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE Chemical and Physical Properties

Names and Identifiers

- 2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
- (2-benzyl-3,4-dihydro-1H-isoquinolin-3-yl)methanamine
- AB19158
- 54329-56-5
- DB-260813
- AKOS011628663
- CS-0453542
- (2-BENZYL-1,2,3,4-TETRAHYDROISOQUINOLIN-3-YL)METHANAMINE
- MDL： MFCD04114880
- Inchi： 1S/C17H20N2/c18-11-17-10-15-8-4-5-9-16(15)13-19(17)12-14-6-2-1-3-7-14/h1-9,17H,10-13,18H2
- InChI Key： CLSTZLUWCPPWLH-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CC2C=CC=CC=2CC1CN

Computed Properties

Exact Mass: 252.162648646g/mol
Monoisotopic Mass: 252.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.3Å²

2-BENZYL-3-AMINOMETHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-1g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	1g	15943.2CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-5g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	5g	58345.32CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-500mg	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	500mg	8463.46CNY	2021-05-08
eNovation Chemicals LLC	Y1126805-500mg	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	95%	500mg	$1115	2024-07-28
eNovation Chemicals LLC	Y1126805-1g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	95%	1g	$2105	2024-07-28
eNovation Chemicals LLC	Y1126805-5g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	95%	5g	$7705	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-1g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	1g	¥17470.39	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-5g	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	5g	¥61190.09	2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0078-500mg	2-Benzyl-3-aminomethyl-1,2,3,4-tetrahydro-isoquinoline	54329-56-5	96%	500mg	¥12224.03	2025-01-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524209-500mg	(2-Benzyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanamine	54329-56-5	98%	500mg	￥11315.00	2024-05-09